1-(3,5-Dimethylphenyl)-4-(1-propa-1,2-dienylbenzimidazol-2-yl)pyrrolidin-2-one

• InChI: InChI=1S/C22H21N3O/c1-4-9-24-20-8-6-5-7-19(20)23-22(24)17-13-21(26)25(14-17)18-11-15(2)10-16(3)12-18/h5-12,17H,1,13-14H2,2-3H3
• InChI Key: AYBOJLMEGRJKNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3C=C=C)C
• Molecular Formula: C22H21N3O
• Molecular Weight: 343.4 g/mol

Description

1-(3,5-Dimethylphenyl)-4-(1-propa-1,2-dienylbenzimidazol-2-yl)pyrrolidin-2-one, also known as DMPPB, is a chemical compound that has been the subject of scientific research in recent years. This compound has shown significant potential in various areas of research, including drug discovery, cancer treatment, and neuroscience. In

Scientific Research Applications

Polymorphism in Pharmaceuticals : A study by Lemmerer et al. (2011) on the co-crystal of polymorphic active pharmaceutical ingredients (APIs) highlights the importance of characterizing crystal forms for the development of pharmaceuticals. This research could be relevant for understanding how polymorphism affects the stability and efficacy of drugs, including those related to the queried compound (Lemmerer et al., 2011).

Computational and Spectroscopic Studies : Research by Salassa et al. (2008) on new Rhenium(I) complexes containing pyridylimidazo[1,5-a]pyridine ligands explores charge transfer and dual emission by fine-tuning of excited states. Studies like these are crucial for designing compounds with specific optical or electronic properties, potentially applicable to the compound of interest (Salassa et al., 2008).

Synthesis and Evaluation of Novel Derivatives : Flefel et al. (2018) reported on the synthesis, molecular docking, and in vitro screening of new triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives. Such studies are pivotal for discovering new drugs and materials with antimicrobial, antioxidant, or other therapeutic activities, which could be relevant pathways for the application of the queried compound (Flefel et al., 2018).

Development of New Methodologies in Organic Synthesis : Research into new synthetic methodologies can provide insights into how complex molecules, such as the one , might be synthesized or modified for various applications. For example, the study by Magubane et al. (2017) on asymmetric transfer hydrogenation of ketones catalyzed by pyrazolyl ethyl pyridine complexes illustrates advances in catalysis that could be applied to the synthesis or functionalization of complex organic molecules (Magubane et al., 2017).